Cas no 897617-77-5 (2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 897617-77-5
• MF: C₂₈H₂₆N₂O₄
• MW: 454.517047405243
• CID: 6047588
• PubChem ID: 16825336
• Update Time: 2025-05-18

2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 3-(4-ethylbenzoyl)-N-(2-methoxyphenyl)-6-methyl-4-oxo-
• 2-(3-(4-ethylbenzoyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide
• 897617-77-5
• AKOS001820159
• 2-[3-(4-ethylbenzoyl)-6-methyl-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• 2-[3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• F1609-0446

• Inchi： 1S/C28H26N2O4/c1-4-19-10-12-20(13-11-19)27(32)22-16-30(24-14-9-18(2)15-21(24)28(22)33)17-26(31)29-23-7-5-6-8-25(23)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： RIOUBWXWFVHTGH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2OC)=O)C2=C(C=C(C)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 454.18925731g/mol
• Monoisotopic Mass: 454.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 662.8±55.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)

Additional information on 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide

Comprehensive Overview of 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS No. 897617-77-5)

The compound 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide, identified by its CAS No. 897617-77-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a quinolinone core with an ethylbenzoyl and methoxyphenyl acetamide moiety, making it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in targeted therapy and personalized medicine. This compound's unique scaffold positions it as a candidate for addressing unmet medical needs, such as chronic inflammatory conditions or neurodegenerative diseases. Its 4-oxo-1,4-dihydroquinolin backbone is structurally analogous to several FDA-approved drugs, sparking curiosity about its pharmacokinetic properties and structure-activity relationships (SAR).

From a synthetic chemistry perspective, CAS No. 897617-77-5 exemplifies the convergence of heterocyclic chemistry and amide bond formation. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups influences its reactivity, offering opportunities for derivatization. This adaptability is critical for optimizing bioavailability and target selectivity, key concerns in modern drug design. Computational studies, including molecular docking and QSAR modeling, are often employed to predict its interactions with biological targets like kinases or GPCRs.

Environmental and green chemistry considerations also apply to this compound. As the pharmaceutical industry shifts toward sustainable practices, researchers evaluate synthetic routes for 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide that minimize hazardous byproducts. Solvent-free reactions or catalytic methods are explored to align with green chemistry principles, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural integrity. These methods are vital for quality control in both research and potential scale-up scenarios. The compound's UV-Vis absorption properties may also be relevant for photodynamic therapy applications, another trending area in oncology research.

In summary, 2-3-(4-ethylbenzoyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS No. 897617-77-5) represents a multifaceted tool for scientific inquiry. Its structural complexity and functional diversity resonate with contemporary research priorities, from drug development to material science. As interdisciplinary collaborations grow, this compound may unlock new possibilities in biomolecular engineering and therapeutic innovation.